Cas no 479-21-0 (Cotoin)

• Product Name: Cotoin
• CAS No: 479-21-0
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• MDL: MFCD01662314
• CID: 837651
• PubChem ID: 10175
• Update Time: 2025-04-19

Cotoin Chemical and Physical Properties

Names and Identifiers

• (2,6-Dihydroxy-4-methoxyphenyl)phenylmethanone
• Cotoin
• (2,6-dihydroxy-4-methoxyphenyl)-phenylmethanone
• 2,6-Dihydroxy-4-methoxy-benzophenon
• 2,6-Dihydroxy-4-methoxybenzophenone
• BENZOPHENONE,2,6-DIHYDROXY-4-METHOXY
• Monomethyl ether of 2,4,6-trihydroxybenzophenone
• 2
• Z8618Z93DA
• Monomethylaether der 2,4,6-trioxybenzophenon [German]
• BENZOPHENONE, 2,6-DIHYDROXY-4-METHOXY-
• Monomethylaether der 2,4,6-trioxybenzophenon
• (2,6-dihydroxy-4-methoxyphenyl)-pheny
• SCHEMBL1456378
• FS-9915
• UNII-Z8618Z93DA
• DTXSID20197320
• CS-0023980
• AKOS022662284
• HY-N3637
• Q27295128
• BRN 1981817
• EX-A4563
• COTOIN [MI]
• (2,6-dihydroxy-4-methoxyphenyl)(phenyl)methanone
• 479-21-0
• Methanone, (2,6-dihydroxy-4-methoxyphenyl)phenyl-
• MFCD01662314
• 4-08-00-03163 (Beilstein Handbook Reference)
• Methanone, (2,6-dihydroxy-4-methoxyphenyl)phenyl-(9CI)
• DTXCID30119811
• DA-62472

• MDL： MFCD01662314
• Inchi： 1S/C14H12O4/c1-18-10-7-11(15)13(12(16)8-10)14(17)9-5-3-2-4-6-9/h2-8,15-16H,1H3
• InChI Key： HNJZOHHIXSIJFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=C(C=1)O)C(C1C=CC=CC=1)=O)O
• BRN： 1981817

Computed Properties

• Exact Mass: 244.07400
• Monoisotopic Mass: 244.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Molecular Weight: 244.24
• XLogP3: 3.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2379 (rough estimate)
• Melting Point: 131-132°
• Boiling Point: 347.16°C (rough estimate)
• Flash Point: 153.3°C
• Refractive Index: 1.5389 (estimate)
• PSA: 66.76000
• LogP: 2.33740
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Cotoin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Toxicity：LD s.c. in frogs: 8 mg/kg (Jodbauer, Kurz)
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Xanthones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether